Cas no 2034605-20-2 (3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea)

• Product Name: 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea
• CAS No: 2034605-20-2
• MF: C₁₉H₁₉FN₂O₂S
• MW: 358.429766893387
• CID: 5379163
• Update Time: 2025-05-25

3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-3-[(4-fluorophenyl)methyl]urea
• 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea

• Inchi： 1S/C19H19FN2O2S/c1-19(24,17-10-14-4-2-3-5-16(14)25-17)12-22-18(23)21-11-13-6-8-15(20)9-7-13/h2-10,24H,11-12H2,1H3,(H2,21,22,23)
• InChI Key： ROVOVTWPYSLNLM-UHFFFAOYSA-N
• SMILES： N(CC(C1SC2=CC=CC=C2C=1)(O)C)C(NCC1=CC=C(F)C=C1)=O

Additional information on 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea

Introduction to 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea (CAS No. 2034605-20-2)

3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea, identified by its CAS number 2034605-20-2, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structure with both hydrophilic and lipophilic regions, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a benzothiophen moiety and a fluorophenyl group suggests unique electronic and steric properties that may contribute to its biological activity.

The benzothiophen scaffold is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting various diseases due to its ability to interact with biological macromolecules in specific ways. The benzothiophene ring system, characterized by its sulfur and nitrogen heterocycles, offers a balance of rigidity and flexibility, making it an ideal candidate for designing molecules with tailored pharmacokinetic profiles. In contrast, the fluorophenyl group introduces fluorine atoms, which are known to modulate metabolic stability and binding affinity in drug molecules. The combination of these two structural elements in 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea suggests a compound with multifaceted biological interactions.

The hydroxyl group in the propyl chain adds another layer of complexity, influencing solubility and potential interactions with biological targets. This hydrophilic moiety may enhance the compound's bioavailability while also allowing for interactions with polar residues in proteins. The urea functional group further contributes to the molecule's potential biological activity by serving as a hydrogen bond acceptor or donor, depending on the context. These features collectively make 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many biological processes and are often associated with human diseases. The unique structural features of 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea make it a potential lead compound for designing PPI inhibitors. The benzothiophene and fluorophenyl groups could be strategically positioned to disrupt specific PPIs, while the hydroxyl and urea groups may facilitate binding through hydrogen bonding or other non-covalent interactions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzothiophene moiety typically begins with cyclization reactions involving thiourea derivatives and aromatic aldehydes. Subsequent functionalization steps introduce the hydroxyl group and the fluorophenyl methyl urea moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications at key positions on the benzothiophene ring.

Evaluation of the biological activity of 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea has been conducted using various in vitro assays. These studies have revealed promising preliminary results, particularly in terms of inhibitory effects on certain enzymes and protein targets relevant to therapeutic intervention. For instance, early data suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammation pathways, making it a potential candidate for treating inflammatory diseases.

The impact of fluorine substitution on the pharmacological properties of drug candidates cannot be overstated. Fluorine atoms can significantly alter metabolic stability, binding affinity, and selectivity by influencing electronic distribution and steric effects. In 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea, the presence of fluorine atoms on the phenyl ring is expected to enhance metabolic resistance while also improving binding interactions with target proteins. This dual benefit makes fluorinated compounds highly desirable in drug development.

The role of computational chemistry in optimizing the design of 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea cannot be overlooked. Molecular modeling techniques such as docking studies and molecular dynamics simulations have been instrumental in understanding how this compound interacts with biological targets at an atomic level. These computational approaches have helped identify key binding residues and predicted pharmacokinetic properties, guiding experimental efforts toward more effective drug candidates.

The hydroxyl group present in 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea also plays a critical role in determining its solubility and bioavailability. Hydroxymethyl groups are known to enhance water solubility, which is essential for oral administration or intravenous delivery. Additionally, this hydroxyl group can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. The balance between hydrophilic and lipophilic regions in this molecule is crucial for achieving optimal pharmacokinetic profiles.

In conclusion, 3-[2-(1-benzothiophen-2-yl)-2-hydroxypropyl]-1-[(4-fluorophenyl)methyl]urea (CAS No. 2034605-20-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features combine to create a molecule that may exhibit diverse biological activities relevant to various therapeutic areas. Further investigation into its synthesis, biological activity, and pharmacokinetic properties will undoubtedly provide valuable insights into its potential as a lead compound for novel drug development.